2-(4-ethoxyphenyl)-N-(1-methyl-4-piperidinyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-(1-methylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C16H24N2O2/c1-3-20-15-6-4-13(5-7-15)12-16(19)17-14-8-10-18(2)11-9-14/h4-7,14H,3,8-12H2,1-2H3,(H,17,19)
• InChI Key: JMFTUUQLDOGYMD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2CCN(CC2)C
• Molecular Formula: C16H24N2O2
• DSSTOX Substance ID: DTXSID301222076
• Molecular Weight: 276.37 g/mol
• CAS RN: 959239-66-8

Description

2-(4-ethoxyphenyl)-N-(1-methyl-4-piperidinyl)acetamide is a chemical compound that belongs to the class of piperidine derivatives. It is commonly referred to as Etonitazene and has been used in scientific research as a potent analgesic and opioid receptor agonist.

Mechanism of Action

2-(4-ethoxyphenyl)-N-(1-methyl-4-piperidinyl)acetamide acts as a selective agonist for the mu-opioid receptor subtype. It binds to the receptor and activates downstream signaling pathways, leading to the inhibition of pain transmission in the central nervous system. This results in the alleviation of pain symptoms.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-ethoxyphenyl)-N-(1-methyl-4-piperidinyl)acetamide are similar to those of other opioid receptor agonists. It produces analgesia, sedation, respiratory depression, and euphoria. It can also cause side effects such as nausea, vomiting, and constipation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-ethoxyphenyl)-N-(1-methyl-4-piperidinyl)acetamide in lab experiments is its high potency as an analgesic and opioid receptor agonist. This allows for the use of lower doses, reducing the risk of side effects. However, its potency also makes it potentially dangerous and requires careful handling. Additionally, its effects on different opioid receptor subtypes need to be carefully studied to fully understand its mechanism of action.

Future Directions

For the study of 2-(4-ethoxyphenyl)-N-(1-methyl-4-piperidinyl)acetamide include the investigation of its effects on different opioid receptor subtypes and their physiological functions. Additionally, its potential as a treatment for other conditions such as depression and anxiety should be explored. The development of new analogs with improved selectivity and reduced side effects is also an area of interest.
Conclusion
In conclusion, 2-(4-ethoxyphenyl)-N-(1-methyl-4-piperidinyl)acetamide is a potent analgesic and opioid receptor agonist that has been extensively used in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a treatment for various conditions and to develop new analogs with improved selectivity and reduced side effects.

Synthesis Methods

The synthesis of 2-(4-ethoxyphenyl)-N-(1-methyl-4-piperidinyl)acetamide involves the reaction of 4-ethoxybenzaldehyde with 1-methyl-4-piperidone in the presence of acetic anhydride and acetic acid. The resulting product is then reduced using sodium borohydride to yield the final compound. The purity of the product can be assessed using analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR).

Scientific Research Applications

2-(4-ethoxyphenyl)-N-(1-methyl-4-piperidinyl)acetamide has been extensively used in scientific research as a potent analgesic and opioid receptor agonist. It has been shown to be effective in the treatment of chronic pain conditions such as neuropathic pain, cancer pain, and postoperative pain. In addition, it has been used in the study of opioid receptor subtypes and their physiological functions.